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Compound of Interest

Compound Name: (R)-(+)-Lactamide

Cat. No.: B1348126

(R)-(+)-Lactamide, with the CAS number 598-81-2, is a valuable chiral building block in the
fields of pharmaceutical and agrochemical research and development. Its unique
stereochemistry makes it a critical starting material for the asymmetric synthesis of
enantiomerically pure compounds, which is essential for producing effective drugs with minimal
side effects. This guide provides an in-depth overview of commercial suppliers, purchasing
considerations, and a detailed experimental protocol for its application in enzymatic kinetic
resolution, a key technique for obtaining enantiopuer compounds.

Commercial Suppliers and Purchasing

A variety of chemical suppliers offer (R)-(+)-Lactamide, typically with purities of 98% or higher.
For researchers and drug development professionals, selecting a reliable supplier is crucial to
ensure the quality and consistency of the starting material. Key factors to consider include
purity, available quantities (from grams to bulk), lead times, and of course, price. Below is a
summary of several commercial suppliers. It is recommended to request quotes for bulk
quantities directly from the suppliers, as pricing can vary significantly.
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Supplier

Website

Purity

Available
Quantities

Notes

Chem-Impex

--INVALID-LINK--

> 98% (GC)

59, 25g, Bulk

Also known as
(R)-(+)-2-
Hydroxypropiona
mide.[1]

Smolecule

--INVALID-LINK--

In Stock

Custom

Provides detailed
chemical
properties and
scientific
research

applications.[2]

Apollo Scientific

--INVALID-LINK--

98%

59, 25g, 100g,
500g

Provides pricing
for various

guantities.[3]

Nordmann

--INVALID-LINK--

High Purity

Bulk

Focuses on
supplying high-
quality raw
materials from
leading

manufacturers.

[4]

ChemicalBook

--INVALID-LINK--

Varies

Varies

A directory of
various
manufacturers

and suppliers.[5]

Applications in Asymmetric Synthesis

(R)-(+)-Lactamide serves as a versatile intermediate in the synthesis of a wide range of chiral

compounds. Its value lies in its readily available chiral center, which can be incorporated into

more complex molecules to control their stereochemistry.[2] Asymmetric synthesis is

paramount in the pharmaceutical industry as different enantiomers of a drug can have vastly
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different biological activities. For instance, one enantiomer may be therapeutically active while
the other is inactive or even toxic.[6][7]

Key applications include:

o Synthesis of Chiral Drugs: It is a key intermediate in the production of enantiomerically pure
pharmaceuticals.[1][4]

« Chiral Auxiliaries: It can be used as a chiral auxiliary to direct the stereochemical outcome of
a chemical reaction.

e Preparation of Amino Acids: Researchers utilize (R)-(+)-Lactamide in the preparation of
amino acids and other biologically active molecules.[1]

Experimental Protocol: Enzymatic Kinetic
Resolution for the Preparation of Enantiomerically
Enriched Amides

Enzymatic kinetic resolution is a powerful technique to separate enantiomers from a racemic
mixture. This protocol describes a general procedure for the enzymatic kinetic resolution of a
racemic ester using an amine to produce an enantiomerically enriched amide, such as (R)-(+)-
Lactamide, and the unreacted ester. Lipases are commonly used enzymes for this
transformation due to their stereoselectivity.

Objective: To obtain enantiomerically enriched (R)-amide and (S)-ester from a racemic ester via
enzymatic kinetic resolution.

Materials:

Racemic ester (e.g., racemic ethyl lactate)

Amine (e.g., ammonia or a primary amine)

Immobilized Lipase (e.g., Novozym 435 - Candida antarctica lipase B)

Anhydrous organic solvent (e.g., toluene, tert-butyl methyl ether)
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o Standard laboratory glassware and equipment (magnetic stirrer, temperature-controlled bath,
filtration apparatus)

» Analytical equipment for determining enantiomeric excess (e.g., Chiral HPLC or GC)
Procedure:

o Reaction Setup: To a solution of the racemic ester (1 equivalent) in an anhydrous organic
solvent, add the amine (2 equivalents).

o Enzyme Addition: Add the immobilized lipase (typically 10 mg per 0.1 mmol of ester) to the
reaction mixture.

e Reaction Conditions: Stir the reaction mixture at a controlled temperature (e.g., 40-70 °C) for
24-48 hours. The optimal temperature and reaction time will depend on the specific
substrates and enzyme used and should be determined experimentally.

» Monitoring the Reaction: The progress of the reaction and the enantiomeric excess (ee) of
the product and remaining substrate can be monitored by taking small aliquots from the
reaction mixture at different time intervals and analyzing them by chiral HPLC or GC.

o Work-up: After the desired conversion and enantiomeric excess are achieved, stop the
reaction by filtering off the immobilized enzyme. The enzyme can often be washed and
reused.

 Purification: Evaporate the solvent from the filtrate under reduced pressure. The resulting
mixture of the amide and unreacted ester can be separated by column chromatography.

o Characterization: Characterize the purified amide and ester using standard analytical
techniques (e.g., NMR, IR, Mass Spectrometry) and determine their enantiomeric excess
using chiral HPLC or GC.

Note: This is a general protocol and may require optimization for specific substrates and
enzymes. The choice of solvent, temperature, and enzyme can significantly impact the
efficiency and selectivity of the resolution.[8]

Visualization of Experimental Workflow
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The following diagram illustrates the workflow for the enzymatic kinetic resolution of a racemic
ester to yield an enantiomerically enriched (R)-amide and the corresponding (S)-ester.

Workflow for Enzymatic Kinetic Resolution
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Caption: Workflow for enzymatic kinetic resolution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to (R)-(+)-Lactamide: Commercial
Sourcing and Applications in Chiral Synthesis]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b1348126#commercial-suppliers-and-purchasing-r-
lactamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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